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Compound of Interest

Compound Name: Allyl methallyl ether

Cat. No.: B078089

For Immediate Reference: This document provides crucial safety and logistical information for
the handling and disposal of Allyl Methallyl Ether. It is intended for researchers, scientists,
and drug development professionals.

Allyl methallyl ether is a flammable and potentially reactive chemical that demands careful
handling to ensure laboratory safety. This guide outlines the essential personal protective
equipment (PPE), operational procedures, and disposal plans to minimize risks associated with
its use.

Disclaimer: Specific safety data for Allyl methallyl ether (CAS 14289-96-4) is not readily
available. The following recommendations are based on the safety profiles of structurally similar
compounds, such as allyl ethyl ether, allyl methyl ether, and diallyl ether. It is imperative to treat

Allyl methallyl ether with the same level of caution as these related substances.

Essential Safety and Handling Procedures

1. Personal Protective Equipment (PPE): A multi-layered approach to personal protection is
critical.
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e Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect
against splashes.[1][2]

» Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene rubber.[1]
Inspect gloves for any signs of degradation or perforation before each use.

» Skin and Body Protection: Wear a flame-retardant lab coat and additional protective clothing
as necessary to prevent skin contact. In case of potential significant exposure, a full
chemical-resistant suit may be required.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[3][4] If ventilation is inadequate or in the event of a spill, a NIOSH-approved respirator
with an organic vapor cartridge is necessary.[3]

2. Operational Plan: A systematic approach to handling ensures a safer laboratory
environment.

e Receiving and Storage:
o Upon receipt, inspect containers for damage or leaks.
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][4]
o Keep containers tightly closed and grounded.[1][3]

o Allyl ethers are known to form explosive peroxides over time, especially when exposed to
air and light.[4][5] Therefore, containers should be dated upon opening and tested for
peroxides periodically.

o Store separately from oxidizing agents and strong acids.[4][5]

e Handling and Use:
o All work with Allyl methallyl ether should be conducted in a chemical fume hood.
o Use non-sparking tools and explosion-proof equipment.[3][4]

o Ground and bond all containers and transfer equipment to prevent static discharge.[3][4]
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o Avoid inhalation of vapors and direct contact with skin and eyes.[1][3]
o Do not eat, drink, or smoke in areas where this chemical is handled.[3][5]

3. Disposal Plan: Proper disposal is crucial to prevent environmental contamination and ensure
safety.

o Waste Generation: All materials contaminated with Allyl methallyl ether, including unused
product, absorbent materials from spills, and contaminated PPE, should be considered
hazardous waste.[6]

» Waste Collection:
o Collect waste in clearly labeled, sealed containers.
o Do not mix with other waste streams.[1]

» Disposal:

o Dispose of hazardous waste through a licensed disposal company, following all local,
state, and federal regulations.[1][6]

o Empty containers may still contain hazardous residues and should be treated as
hazardous waste.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for Allyl methallyl ether and related
compounds. Data for Allyl methallyl ether is limited, and therefore, properties of similar
molecules are provided for context.
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Allyl Methallyl .

Property Allyl Methyl Ether Diallyl Ether
Ether

CAS Number 14289-96-4 627-40-7 557-40-4

Molecular Formula C7H120 C4HsO CeH100

Molecular Weight 112.17 g/mol [7] 72.11 g/mol [2] 98.14 g/mol

- _ 122.3°C at 760 42-43 °C at 760

Boiling Point 94-95 °C

mmHg[7] mmHg[2]
_ < -28.9 °C (closed
Flash Point 13.6 °C[7] 14 °C
cup)[Z]
Density 0.798 g/cm?3[7] 0.768 g/mL at 25 °C[2] 0.803 g/mL at 25 °C

Vapor Pressure

16.9 mmHg at 25°CJ[7]

Emergency Spill Response Workflow

In the event of a spill, a clear and immediate response is essential to contain the situation and

prevent exposure.
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Workflow for Allyl Methallyl Ether Spill Response

Evacuate Immediate Area
Alert Others

;

Assess Spill Size and Risk
(Minor vs. Major)

Small, Controllable \ Large, Uncontrolled

Minor Spill Major Spill

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contact Emergency Services
and EHS

Contain Spill with Inert
Absorbent Material
(e.g., sand, vermiculite)

Secure the Area
Await Professional Response

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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